Cas no 497918-04-4 (Butanedioic acid, (2-nitroheptyl)-, dimethyl ester)

• Product name: Butanedioic acid, (2-nitroheptyl)-, dimethyl ester
• CAS No: 497918-04-4
• MF: C₁₃H₂₃NO₆
• MW: 289.32482457161
• CID: 1532099

Butanedioic acid, (2-nitroheptyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (2-nitroheptyl)-, dimethyl ester
• Butanedioic acid, 2-(2-nitroheptyl)-, 1,4-dimethyl ester

• Inchi： 1S/C13H23NO6/c1-4-5-6-7-11(14(17)18)8-10(13(16)20-3)9-12(15)19-2/h10-11H,4-9H2,1-3H3
• InChI Key： BHJFBIMYVYGOFP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CC([N+]([O-])=O)CCCCC)CC(OC)=O

Computed Properties

• Exact Mass: 289.15259

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 378.4±32.0 °C(Predicted)
• PSA: 95.74
• pka: 8.00±0.13(Predicted)